Cas no 914336-47-3 (5-Tert-Butoxycarbonylamino-piperidine-3-carboxylic acid)
914336-47-3 structure
Product Name:5-Tert-Butoxycarbonylamino-piperidine-3-carboxylic acid
CAS No:914336-47-3
MF:C11H20N2O4
MW:244.287503242493
CID:2125080
Update Time:2023-08-03
5-Tert-Butoxycarbonylamino-piperidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 5-tert-Butoxycarbonylamino-piperidine-3-carboxylic acid
- 5-Tert-Butoxycarbonylamino-piperidine-3-carboxylic acid
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- Inchi: 1S/C11H20N2O4/c1-11(2,3)17-10(16)13-8-4-7(9(14)15)5-12-6-8/h7-8,12H,4-6H2,1-3H3,(H,13,16)(H,14,15)
- InChI Key: UJNLXFVJIPTCCG-UHFFFAOYSA-N
- SMILES: O(C(NC1CNCC(C(=O)O)C1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 244.142
- Monoisotopic Mass: 244.142
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 87.7
5-Tert-Butoxycarbonylamino-piperidine-3-carboxylic acid Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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